Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate

Specification

• CAS No.: 3564-27-0
• Molecular Formula: C19H14N4NaO6S+
• Molecular Weight: 449.4 g/mol
• IUPAC Name: sodium;2-hydroxy-5-[[4-[(4-sulfophenyl)diazenyl]phenyl]diazenyl]benzoic acid
• Standard InChI: InChI=1S/C19H14N4O6S.Na/c24-18-10-7-15(11-17(18)19(25)26)23-22-13-3-1-12(2-4-13)20-21-14-5-8-16(9-6-14)30(27,28)29;/h1-11,24H,(H,25,26)(H,27,28,29);/q;+1
• Standard InChI Key: NWKIWBVNPNPSHM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])N=NC3=CC(=C(C=C3)[O-])C(=O)O.[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1N=NC2=CC=C(C=C2)S(=O)(=O)O)N=NC3=CC(=C(C=C3)O)C(=O)O.[Na+]
• Appearance: Solid powder

Introduction

Chemical Structure and Properties

Molecular Identity

Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate is identified by the CAS number 3564-27-0 and is classified as an azo dye with mordant properties. It is commonly known by various synonyms including Mordant Orange 6, Chrome Orange GR, Acid Chrome Orange G, and C.I. 26520. The compound has a molecular formula of C19H12N4Na2O6S with a molecular weight of 470.37 g/mol. Its chemical structure features a salicylate group connected via azo linkages to a terminal sulfophenyl group, with two sodium counterions balancing the negative charges from the carboxylate and sulfonate groups.

Physical and Chemical Properties

The physical and chemical properties of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate are summarized in Table 1 below:

Table 1: Physical and Chemical Properties of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate

Property	Value
Appearance	Powder
Color	Orange
Melting Point	>300°C
Water Solubility	Soluble
Ethanol Solubility	Very slightly soluble
Acetone Solubility	Very slightly soluble
pKa	11.49, 11.71 (at 25°C)
Maximum Wavelength (λmax)	381 nm
pH Indicator Range	Yellow (10.5) to red (12.0)

The compound appears as an orange powder with high thermal stability as evidenced by its melting point exceeding 300°C. It demonstrates good solubility in water but is only slightly soluble in organic solvents such as ethanol and acetone. This solubility profile aligns with its ionic character resulting from the sodium counterions and sulfonate group.

Spectral Characteristics

The compound exhibits an absorption maximum at approximately 381 nm, which corresponds to its orange coloration. One of its notable properties is the pH-dependent color change, transitioning from yellow at pH 10.5 to red at pH 12.0. This property makes it potentially useful as a pH indicator for strongly alkaline solutions.

In various chemical environments, the compound displays different colorations:

• Reddish-purple in concentrated sulfuric acid, changing to yellowish-orange upon dilution

• Purple in concentrated hydrochloric acid, gradually fading to colorless

• Red-orange-brown when concentrated caustic soda is added to its aqueous solution

Identification and Classification

Standard Identifiers

Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate is identified through several standard classification systems, as shown in Table 2:

Table 2: Standard Identifiers for Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate

Identifier Type	Value
CAS Number	3564-27-0
EINECS Number	222-645-9
Color Index (C.I.) Number	26520
MDL Number	MFCD00007500
EPA Substance Registry	Benzoic acid, 2-hydroxy-5-[[4-[(4-sulfophenyl)azo]phenyl]azo]-, disodium salt

Applications

Textile Dyeing

The primary application of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate is in textile dyeing, particularly for wool fibers. Its use in textile applications includes:

• Dyeing and printing of loose wool, wool strips, and blankets

• Coloration of wool fabrics with good fastness properties

• Dyeing of silk, nylon, leather, and fur

• Color matching and adjustment in textile formulations

The dyeing process typically employs a post-mordanting method, where the fabric is treated with the dye and subsequently with a metal mordant (typically chromium, iron, or aluminum salts) to form stable metal complexes that bind to the fiber. Research has demonstrated that shades comparable to those produced by natural dyes can be obtained on cotton using mordant dyes like Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate following Fe²⁺ and Al³⁺ pretreatments in a two-step process.

pH Indicator

The pH-dependent color change exhibited by Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate in the alkaline range (yellow at pH 10.5 to red at pH 12.0) makes it potentially useful as a pH indicator for strongly alkaline solutions. This application leverages the compound's spectral properties that change with deprotonation of its functional groups.

Production Methods

Synthesis

The industrial synthesis of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate involves a multi-step process centered around diazotization and azo coupling reactions. The general production method includes:

• Diazotization of 4-aminoazobenzene-4-sulfonic acid using sodium nitrite in an acidic environment

• Coupling of the resulting diazonium salt with salicylic acid

• Conversion to the disodium salt form

• Processing steps including filtration, drying, and quality control

Raw Material Requirements

The industrial production of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate requires specific quantities of raw materials per ton of product, as shown in Table 3:

Table 3: Raw Material Consumption for Production of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate

Raw Material	Consumption (kg/ton)
p-aminoazobenzenesulfonic acid	480
Salicylic acid	200
Sodium nitrite	140
Hydrochloric acid	550
Soda ash	120

This information provides insight into the resource requirements and potential environmental considerations for large-scale production.

Quality Control Parameters

Commercial Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate should meet specific quality standards:

• Appearance: Light yellow uniform powder

• Color strength: 100±3% of standard product

• Moisture content: ≤5%

• Fineness: ≤5% residue on 80 mesh sieve

The fastness properties of the dye on wool fabrics should meet the following criteria:

• Sunshine fastness: Grade 6

• Fading fastness (to soaping, water soaking, perspiration, boiling): Grade 4-5

• Dry rubbing fastness: Grade 4-5

• Ironing and dry cleaning fastness: Grade 4-5

These specifications ensure the consistent performance and quality of the commercial product.

Recent Research Developments

Sustainable Dyeing Applications

Recent research has explored the potential of mordant dyes like Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate as alternatives or supplements to natural dyes in sustainable textile coloration. Studies have demonstrated that certain mordant dyes can produce shades comparable to natural dyes on cotton following appropriate mordanting treatments. This research direction addresses growing consumer interest in sustainable dyeing practices while potentially overcoming some limitations of natural dyes regarding consistency, availability, and fastness properties.

Combined Dyeing Systems

Research has investigated the potential for combining mordant dyes with natural dyes to expand the color gamut available for sustainable textile dyeing. The results indicate that interesting fabric shades can be obtained through such combinations, although improvements in fastness properties are necessary for commercial viability. This approach represents a bridge between traditional natural dyeing methods and synthetic colorants, potentially offering enhanced sustainability while maintaining color diversity and performance characteristics.

Alternative Substrates

While traditionally used for wool dyeing, research has explored the application of mordant dyes like Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate on cellulosic fibers such as cotton. Studies have shown that cotton fibers can be effectively dyed through the formation of coordinate bonds involving cellulose chains, mordants such as alum or iron salts, and mordant dyes. This expansion to alternative substrates could broaden the application range of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate in the textile industry.

Comparison with Other Mordant Dyes

Mordant dyes comprise a diverse group of compounds with varying chemical structures, colors, and application properties. Table 4 provides a comparison of Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate with some related mordant dyes:

Table 4: Comparison of Selected Mordant Dyes

Compound	Color	Structure	Key Features	Applications
Disodium 5-(4-(4-sulphophenylazo)phenylazo)salicylate	Orange	Disazo with salicylate core	pH indicator properties; λmax 381 nm	Wool dyeing; potentially soy sauce coloration and anti-AIDS research
Mordant Orange 1	Orange	Azo with nitrophenyl group	λmax not specified	Diagnostic assays; histology; textile dyeing
5-(4-Sulfophenylazo)salicylic Acid Disodium Salt	Yellow	Monoazo with salicylate core	Simpler structure than Mordant Orange 6	Mordant dyeing

This comparison highlights the structural diversity within the mordant dye class and how specific structural features influence the properties and applications of each compound.